1,3,8,8-tetramethyl-5-(3,4,5-trimethoxyphenyl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione

• IUPAC Name: 1,3,8,8-tetramethyl-5-(3,4,5-trimethoxyphenyl)-5,7,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6-trione
• InChI: InChI=1S/C24H29N3O6/c1-24(2)10-13-18(14(28)11-24)17(12-8-15(31-5)20(33-7)16(9-12)32-6)19-21(25-13)26(3)23(30)27(4)22(19)29/h8-9,17,25H,10-11H2,1-7H3
• InChI Key: CERUZWAKKIVHGP-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(C3=C(N2)N(C(=O)N(C3=O)C)C)C4=CC(=C(C(=C4)OC)OC)OC)C(=O)C1)C
• Molecular Formula: C24H29N3O6
• Molecular Weight: 455.5 g/mol
• CAS No.: 868144-04-1

Description

This compound is a pyrimido[4,5-b]quinoline derivative featuring a 3,4,5-trimethoxyphenyl substituent at the C5 position and methyl groups at the N1, N3, and C8 positions. It is synthesized via multi-component reactions involving dimedone, aldehydes, and barbituric acid derivatives under catalytic conditions . Key characteristics include:

• Melting Point: >340°C (decomposition)
• Spectral Data:
  • IR (KBr): 3421 cm⁻¹ (N-H), 1703 cm⁻¹ (C=O), 1656 cm⁻¹ (C=N) .
  • ¹H NMR: Distinct signals at δ 1.07–1.16 (methyl groups), δ 3.65–3.67 (methoxy groups), and δ 5.45 (C5-H) .
• Therapeutic Potential: Pyrimidoquinolines are explored for anticancer and antimicrobial activities due to their planar aromatic systems and hydrogen-bonding motifs .

Biological Activity

The compound 1,3,8,8-tetramethyl-5-(3,4,5-trimethoxyphenyl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione is a complex heterocyclic structure that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity based on existing literature and research findings.

Chemical Structure and Properties

The compound features a pyrimidine and quinoline scaffold with multiple methoxy groups that are known to influence its biological properties. The presence of the 3,4,5-trimethoxyphenyl moiety is particularly significant as it enhances the compound's binding affinity to biological targets such as tubulin.

Structural Formula

$$\text{C}_{20}\text{H}_{24}\text{N}_2\text{O}_6$$

Anticancer Properties

Research has indicated that compounds with similar structural motifs exhibit significant anticancer activities. For instance, derivatives of quinoline have been shown to inhibit cancer cell proliferation through various mechanisms:

• Tubulin Inhibition: Many quinoline derivatives act as colchicine binding site inhibitors (CBSIs), preventing tubulin polymerization. This mechanism is crucial for disrupting mitotic processes in cancer cells .
• Apoptosis Induction: Certain analogs have been reported to induce apoptosis in cancer cell lines such as MCF-7 and HCT-116. The mechanism often involves cell cycle arrest and increased apoptosis rates .

Antimicrobial Activity

Compounds within this chemical class have also demonstrated antimicrobial properties against various pathogens. For example:

• Antileishmanial Activity: Derivatives have shown promising results in inhibiting Leishmania parasites in vivo, indicating potential for treating visceral leishmaniasis .
• Antibacterial Properties: Some quinoline-based compounds have been evaluated for their ability to inhibit bacterial quorum sensing, which is essential for pathogenicity in bacteria .

Antioxidant and Anti-inflammatory Effects

The antioxidant properties of similar compounds suggest potential use in combating oxidative stress-related diseases. Studies have shown that they can scavenge free radicals and reduce inflammation markers in vitro.

Study 1: Anticancer Efficacy

A study on a related compound demonstrated an IC50 value of 3.02 µM against MCF-7 cells, showcasing its potency compared to standard treatments like Doxorubicin . The compound induced G2/M phase arrest and apoptosis through mitochondrial pathways.

Study 2: In Vivo Antileishmanial Evaluation

In vivo studies using Balb/c mice infected with Leishmania showed that treatment with a related derivative led to a 56.2% reduction in liver parasite burden and 61.1% in the spleen at a dosage of 12.5 mg/kg . This highlights the compound's therapeutic potential against parasitic infections.

Table 1: Biological Activities of Related Compounds

Compound Name	Activity Type	IC50 (µM)	Reference
Compound A	Anticancer (MCF-7)	3.02
Compound B	Antileishmanial	-
Compound C	Antibacterial	-

Table 2: Structure-Activity Relationship (SAR) Insights

Modification	Effect on Activity	Reference
Removal of Methoxy	Decreased potency
Addition of Halogen	Increased cytotoxicity

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Physicochemical Properties

The following table summarizes analogs with modifications to the aryl group or core structure:

Compound Name	Substituent(s)	Melting Point (°C)	Yield (%)	Key Spectral Features (IR/NMR)	Reference
5-(3,4,5-Trimethoxyphenyl)-1,3,8,8-tetramethyl-...trione (Target Compound)	3,4,5-Trimethoxyphenyl	>340	61	IR: 3421 (N-H), 1703 (C=O); ¹H NMR: δ 3.65 (OCH3)
5-(2,4-Dichlorophenyl)-1,3,8,8-tetramethyl-...trione	2,4-Dichlorophenyl	340	90	IR: 3280 (N-H), 1704 (C=O); ¹³C NMR: δ 128.2 (Cl)
5-(4-Fluorophenyl)-1,3,8,8-tetramethyl-...trione	4-Fluorophenyl	198–199	69	¹H NMR: δ 7.06–7.12 (Ar-H); ¹⁹F NMR: δ -117.2
5-Phenyl-1,3,8,8-tetramethyl-...trione	Phenyl	196–198	61	IR: 1700 (C=O); MS: m/z 407 (M⁺)
5-(4-Chlorophenyl)-1,3,8,8-tetramethyl-...trione	4-Chlorophenyl	>360	85	¹H NMR: δ 6.63–6.88 (Cl-substituted Ar-H)
2-Methylthio-5-(3,4,5-trimethoxyphenyl)-...trione (Benzo[g]pyrimidoquinoline analog)	3,4,5-Trimethoxyphenyl	265	80	¹³C NMR: δ 55.7 (OCH3); MS: m/z 491 (M⁺)

Key Observations:

Electron-Withdrawing vs. Electron-Donating Groups :

• Chloro and fluoro substituents (e.g., 4-chloro, 2,4-dichloro) reduce solubility due to increased hydrophobicity but enhance thermal stability (m.p. >340°C) .
• Methoxy groups (e.g., 3,4,5-trimethoxy) improve solubility in polar solvents and modulate electronic properties via resonance effects .

Core Structure Modifications: Replacement of the pyrimidoquinoline core with a benzo[g]pyrimidoquinoline system (as in ) increases planarity, enhancing π-π stacking interactions in biological targets .